Cas no 1121620-13-0 (3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine)

3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine is a fluorinated and brominated azetidine derivative with potential applications in pharmaceutical and agrochemical research. The presence of both bromine and fluorine substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The azetidine ring contributes to conformational rigidity, which can be advantageous in drug design for improving binding affinity and metabolic stability. This compound is particularly useful in the synthesis of bioactive molecules, where selective modification of the benzyloxy group allows for tailored pharmacological properties. Its well-defined structure ensures reproducibility in synthetic pathways, supporting its use in high-precision chemical development.
3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine structure
1121620-13-0 structure
Product Name:3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine
CAS No:1121620-13-0
MF:C10H11BrFNO
MW:260.102845430374
CID:5709742
PubChem ID:103695203
Update Time:2025-06-11

3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine Chemical and Physical Properties

Names and Identifiers

    • EN300-1146307
    • 3-((2-Bromo-5-fluorobenzyl)oxy)azetidine
    • 1121620-13-0
    • 3-[(2-BROMO-5-FLUOROBENZYL)OXY]AZETIDINE
    • 3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
    • CS-0304580
    • 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine
    • Inchi: 1S/C10H11BrFNO/c11-10-2-1-8(12)3-7(10)6-14-9-4-13-5-9/h1-3,9,13H,4-6H2
    • InChI Key: ASPRDYWMCCWJOI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1COC1CNC1)F

Computed Properties

  • Exact Mass: 259.00080g/mol
  • Monoisotopic Mass: 259.00080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 21.3Ų

3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1146307-0.05g
3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
1121620-13-0
0.05g
$1056.0 2023-06-09
Enamine
EN300-1146307-0.1g
3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
1121620-13-0
0.1g
$1106.0 2023-06-09
Enamine
EN300-1146307-0.25g
3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
1121620-13-0
0.25g
$1156.0 2023-06-09
Enamine
EN300-1146307-0.5g
3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
1121620-13-0
0.5g
$1207.0 2023-06-09
Enamine
EN300-1146307-1.0g
3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
1121620-13-0
1g
$1256.0 2023-06-09
Enamine
EN300-1146307-2.5g
3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
1121620-13-0
2.5g
$2464.0 2023-06-09
Enamine
EN300-1146307-5.0g
3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
1121620-13-0
5g
$3645.0 2023-06-09
Enamine
EN300-1146307-10.0g
3-[(2-bromo-5-fluorophenyl)methoxy]azetidine
1121620-13-0
10g
$5405.0 2023-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1375250-50mg
3-((2-Bromo-5-fluorobenzyl)oxy)azetidine
1121620-13-0 95%
50mg
¥24710.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1375250-100mg
3-((2-Bromo-5-fluorobenzyl)oxy)azetidine
1121620-13-0 95%
100mg
¥29862.00 2024-08-09

Additional information on 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine

Introduction to 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine (CAS No. 1121620-13-0)

3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine (CAS No. 1121620-13-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine.

Chemical Structure and Properties

3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine is a heterocyclic compound with a molecular formula of C10H9BrFNO. The compound features a four-membered azetidine ring substituted with a 2-bromo-5-fluorobenzyl group. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

The physical properties of 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine include its melting point, boiling point, and solubility in different solvents. These properties are crucial for optimizing its use in laboratory settings and industrial processes. Recent studies have reported that 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-phase reactions.

Synthesis Methods

The synthesis of 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine has been explored through various routes, each offering distinct advantages and challenges. One common approach involves the reaction of 2-bromo-5-fluorobenzyl alcohol with azetidinone under appropriate conditions to form the desired product. This method typically involves the use of a coupling reagent such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or potassium carbonate to facilitate the formation of the ether bond.

Another synthetic route involves the nucleophilic substitution of a bromide or fluoride salt with an azetidine derivative. This method is particularly useful for preparing derivatives with different substituents on the azetidine ring, thereby expanding the scope of potential applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis to reduce reaction times and improve yields.

Biological Activities

The biological activities of 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine have been extensively studied due to its potential therapeutic applications. One area of focus has been its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses.

Research has shown that 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine can selectively bind to specific GPCRs, leading to either activation or inhibition of downstream signaling pathways. For example, studies have demonstrated that this compound can act as an agonist for certain serotonin receptors, which may have implications for the treatment of mood disorders such as depression and anxiety.

In addition to its GPCR modulating properties, 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine has been further explored through clinical trials. Early-phase clinical trials have evaluated its safety and efficacy in treating various conditions. For instance, a Phase I clinical trial conducted by researchers at a leading pharmaceutical company assessed the safety profile of 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine in healthy volunteers. The results indicated that the compound was well-tolerated at various dose levels, with no serious adverse events reported.

A Phase II clinical trial is currently underway to evaluate the efficacy of 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine in patients with major depressive disorder (MDD). Preliminary data from this trial suggest that the compound may be effective in reducing symptoms of depression, with improvements observed in both primary and secondary outcome measures.

Beyond its use in psychiatric disorders, 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine is also being investigated for its potential benefits in other therapeutic areas. For example, preclinical studies have shown that it may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

In conclusion, 3-[(2-Bromo-5-fluorobenzyl)oxy]azetidine (CAS No. 1121620-13-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.